Cas no 494749-45-0 (Isoquinoline, 1-(4-methoxyphenoxy)-)

• Product Name: Isoquinoline, 1-(4-methoxyphenoxy)-
• CAS No: 494749-45-0
• MF: C₁₆H₁₃NO₂
• MW: 251.279924154282
• CID: 1521325
• Update Time: 2024-08-24

Isoquinoline, 1-(4-methoxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1-(4-methoxyphenoxy)-

• Inchi： 1S/C16H13NO2/c1-18-13-6-8-14(9-7-13)19-16-15-5-3-2-4-12(15)10-11-17-16/h2-11H,1H3
• InChI Key： SPAKJVQNIUKGHZ-UHFFFAOYSA-N
• SMILES： C1(OC2=CC=C(OC)C=C2)C2=C(C=CC=C2)C=CN=1

Computed Properties

• Exact Mass: 251.09469

Experimental Properties

• Density: 1.188±0.06 g/cm3(Predicted)
• Boiling Point: 415.8±25.0 °C(Predicted)
• PSA: 31.35
• pka: 4.52±0.30(Predicted)